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Compound of Interest

Compound Name: C.l. Acid Violet 48

Cat. No.: B1624508

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure
elucidation of C.l. Acid Violet 48 (CAS No. 12220-51-8), an anthraquinone-based dye. This
document outlines the key analytical techniques and experimental protocols employed to
confirm its molecular structure, presenting both qualitative and quantitative data in a clear,
structured format.

Core Chemical Identity

C.l. Acid Violet 48 is a complex organic molecule with the chemical formula Cs7H3sN2Na209S2
and a molecular weight of 764.82 g/mol .[1][2] Its IUPAC name is disodium;3-[[4-amino-9,10-
dioxo-3-[2-sulfonato-4-(2,4,4-trimethylpentan-2-yl)phenoxy]anthracen-1-yllJamino]-2,4,6-
trimethylbenzenesulfonate.[1] The molecule's core is an anthraquinone structure, which is
responsible for its characteristic violet color.

Quantitative Data Summary

The following table summarizes the key quantitative data used in the structural confirmation of
C.l. Acid Violet 48.
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Parameter

Value

Analytical Technique

Molecular Formula

C37H38N2Na209S2

High-Resolution Mass

Spectrometry

Molecular Weight

764.1814 g/mol (monoisotopic)

High-Resolution Mass

Spectrometry

Amax (Water)

592 nm[3]

UV-Visible Spectroscopy

See detailed protocol for

Nuclear Magnetic Resonance

IH NMR
expected shifts Spectroscopy

15C NMR See detailed protocol for Nuclear Magnetic Resonance
expected shifts Spectroscopy

FTIR See detailed protocol for key Fourier-Transform Infrared

vibrational bands

Spectroscopy

Experimental Protocols for Structural Elucidation

The structural elucidation of C.l. Acid Violet 48 relies on a combination of spectroscopic and
chromatographic techniques. The general workflow for confirming the structure is outlined

below.

Experimental Workflow
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Caption: Workflow for the synthesis, purification, and structural elucidation of C.I. Acid Violet
48.

High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)

Objective: To determine the purity of the synthesized compound and confirm its molecular
weight.

Instrumentation: A reverse-phase C18 column coupled with a high-resolution mass
spectrometer (e.g., Q-TOF or Orbitrap).

Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.
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e Procedure: A solution of C.I. Acid Violet 48 is injected into the HPLC system. The compound
is separated from any impurities, and the eluent is introduced into the mass spectrometer.

o Expected Results: A major peak corresponding to C.I. Acid Violet 48 should be observed in
the chromatogram. The high-resolution mass spectrum should show an ion corresponding to
the molecular formula C37H3sN2Naz20sS2.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To elucidate the detailed connectivity of atoms within the molecule.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: Deuterated dimethyl sulfoxide (DMSO-de) or deuterium oxide (D20).
e Experiments:

o H NMR: Provides information about the number and types of protons and their
neighboring atoms. Expected signals would include those for the aromatic protons on the
anthraquinone core and the substituted benzene rings, as well as aliphatic protons from
the tert-octyl and trimethyl groups.

o 13C NMR: Reveals the different carbon environments in the molecule, including the
carbonyl carbons of the anthraquinone, aromatic carbons, and aliphatic carbons.

e Procedure: A small amount of the purified dye is dissolved in the deuterated solvent and
placed in an NMR tube. Standard *H and 13C NMR spectra are acquired.

o Expected Results: The chemical shifts, splitting patterns, and integration of the peaks in the
'H and 13C NMR spectra should be consistent with the proposed structure of C.I. Acid Violet
48.

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Objective: To identify the functional groups present in the molecule.

e Instrumentation: An FT-IR spectrometer.
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o Sample Preparation: The sample is typically prepared as a KBr pellet or analyzed using an
Attenuated Total Reflectance (ATR) accessory.

e Procedure: The sample is scanned with infrared radiation, and the absorbance is measured
as a function of wavenumber.

o Expected Results: The FT-IR spectrum should display characteristic absorption bands for the
functional groups present in C.I. Acid Violet 48, including:

o N-H stretching vibrations for the amino group.

o

C=0 stretching for the quinone carbonyl groups.

[¢]

S=0 stretching for the sulfonate groups.

[e]

C-H stretching for the aromatic and aliphatic components.

[e]

C=C stretching for the aromatic rings.

UV-Visible Spectroscopy

e Objective: To determine the wavelength of maximum absorbance (Amax), which is
characteristic of the chromophore.

e Instrumentation: A UV-Visible spectrophotometer.
e Solvent: Deionized water.

e Procedure: A dilute solution of C.I. Acid Violet 48 is prepared, and its absorbance is
measured across the UV-Visible range (typically 200-800 nm).

o Expected Results: The spectrum should show a strong absorbance in the visible region, with
a Amax around 592 nm in water, which is responsible for its violet color.[3]

Signaling Pathways and Logical Relationships

The structural elucidation process follows a logical progression where each experimental
technique provides a piece of the puzzle, leading to the final confirmation of the chemical
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Caption: Logical relationship between experimental data and structural interpretation for C.I.
Acid Violet 48.

This guide provides a foundational understanding of the methodologies and data interpretation
required for the comprehensive structural elucidation of C.I. Acid Violet 48. The combination of
these analytical techniques allows for a high degree of confidence in the assigned molecular
structure, which is crucial for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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48: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624508#c-i-acid-violet-48-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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